N-{2-[(3,4-dichlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide

• IUPAC Name: N-[2-(3,4-dichloroanilino)-2-oxoethyl]cyclohexanecarboxamide
• InChI: InChI=1S/C15H18Cl2N2O2/c16-12-7-6-11(8-13(12)17)19-14(20)9-18-15(21)10-4-2-1-3-5-10/h6-8,10H,1-5,9H2,(H,18,21)(H,19,20)
• InChI Key: URZCKKNJMUDLEF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)NCC(=O)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C15H18Cl2N2O2
• Molecular Weight: 329.2 g/mol

Description

N-{2-[(3,4-dichlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide is a compound that belongs to the family of non-steroidal anti-inflammatory drugs (NSAIDs). It is commonly used as an analgesic and anti-inflammatory agent in the treatment of various conditions such as arthritis, menstrual cramps, and fever.

Mechanism of Action

The mechanism of action of N-{2-[(3,4-dichlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide involves the inhibition of COX enzymes. This inhibition leads to a decrease in the production of prostaglandins, which are responsible for pain and inflammation. This compound has also been shown to induce apoptosis in cancer cells, which may contribute to its potential use in cancer therapy.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-{2-[(3,4-dichlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide include a decrease in pain and inflammation, as well as the induction of apoptosis in cancer cells. This compound has also been shown to have antioxidant properties, which may contribute to its potential use in the prevention of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

The advantages of N-{2-[(3,4-dichlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide for lab experiments include its well-established synthesis method, its extensive scientific research applications, and its potential use in the treatment of various conditions. However, the limitations of this compound include its potential toxicity and side effects, which may limit its use in certain experimental settings.

Future Directions

For the study of N-{2-[(3,4-dichlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide include the development of more efficient synthesis methods, the investigation of its potential use in the prevention and treatment of oxidative stress-related diseases, and the exploration of its potential use in combination therapy for cancer. Additionally, further research is needed to fully understand the toxicity and side effects of this compound, as well as its potential interactions with other drugs.

Synthesis Methods

The synthesis of N-{2-[(3,4-dichlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide involves the reaction of 3,4-dichloroaniline with cyclohexanone in the presence of a base such as sodium hydroxide. The resulting product is then reacted with ethyl chloroformate to form the desired compound. This synthesis method has been reported in several scientific publications and has been optimized for high yield and purity.

Scientific Research Applications

N-{2-[(3,4-dichlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that cause pain and inflammation. This compound has also been studied for its potential use in the treatment of cancer, as it has been shown to induce apoptosis in cancer cells.